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Compound of Interest

Compound Name: N-(3-aminopropyl)acetamide

Cat. No.: B130360

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and disposal
guidelines for N-(3-aminopropyl)acetamide. The information is intended for use by
professionals in research and development environments who are familiar with laboratory
safety protocols.

~hemical Identificati | Physical .

Identifier Value

Chemical Name N-(3-aminopropyl)acetamide
Synonyms N-(3-aminopropyl)-acetamide
CAS Number 4078-13-1[1]

Molecular Formula C5H12N20]2]

Molecular Weight 116.16 g/mol

Appearance Colorless liquid

Purity 297%][1]

Soluble in DMF (30 mg/ml), DMSO (30 mg/ml),

Solubilit
Y and Ethanol (30 mg/ml)[1]
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Hazard Identification and Classification

N-(3-aminopropyl)acetamide is classified as a hazardous chemical. The GHS classifications
from various sources indicate a range of potential hazards. It is crucial to handle this substance
with appropriate caution.

Hazard Class GHS Classification Signal Word Hazard Statement
H225: Highly

Flammable Liquids Category 2[3] Danger flammable liquid and
vapor[3]

H314: Causes severe

skin burns and eye

Skin Category 1A, 1B, 1C/ )
] o Danger / Warning damage / H315:
Corrosion/Irritation Category 2 )
Causes skin
irritation[2][3]
Serious Eye Category 1 / Category ) H319: Causes serious
o Danger / Warning L
Damage/Eye Irritation 2A eye irritation[2][3]

Note: The classification for skin corrosion/irritation varies between suppliers. It is prudent to
handle the substance as if it poses the highest indicated risk (Causes severe skin burns and
eye damage).

The trifluoroacetate salt of N-(3-aminopropyl)acetamide has additional hazard classifications:
o Acute Toxicity, Oral: H302: Harmful if swallowed[4]
o Acute Toxicity, Inhalation: H332: Harmful if inhaled

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): H335:
May cause respiratory irritation[4]

The parent compound, acetamide, is suspected of causing cancer (H351).[5]

Toxicological Information
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To date, the chemical, physical, and toxicological properties of N-(3-aminopropyl)acetamide
have not been thoroughly investigated.[5] Specific quantitative toxicity data such as LD50
values for N-(3-aminopropyl)acetamide are not readily available in the reviewed literature.
One supplier notes that their product is a solution in ethanol and provides toxicity data for
ethanol.[3] Another source indicates that for the related compound, Acetamide, the oral LD50 in
rats is 7 g/kg.[6]

Aquatic Toxicity: No specific data on the aquatic toxicity of N-(3-aminopropyl)acetamide is
available.[3] It is recommended to prevent its release into the environment.

Safe Handling and Storage
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[7] A face shield may
be necessary when working with larger quantities or when there is a risk of splashing.

o Skin Protection: Wear protective gloves and a lab coat.[7] For flammable liquids that may be
absorbed through the skin, additional protective clothing such as an apron or oversleeves
may be required.[8]

» Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[8]
If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved
respirator should be worn.[7]

Handling Procedures

e Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[5]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[3]

o Take precautionary measures against static discharge.[9]
e Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Wash hands thoroughly after handling.[3]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b130360?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sial/00160?userType=undefined
https://www.benchchem.com/product/b130360?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/9002787m.pdf
https://www.fishersci.at/store/msds?partNumber=10385640&countryCode=AT&language=en
https://www.benchchem.com/product/b130360?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/9002787m.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/00160?userType=undefined
https://cdn.caymanchem.com/cdn/msds/9002787m.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://cdn.caymanchem.com/cdn/msds/9002787m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

+ Handle in accordance with good industrial hygiene and safety practices.[5]

Safe Handling Workflow for N-(3-aminopropyl)acetamide

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
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Ground Equipment to Prevent
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Keep Away from
Ignition Sources

Dispense and Use

Securely Close Container

Clean Work Area

Store in a Cool, Dry,
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Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughly
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Caption: General workflow for safely handling N-(3-aminopropyl)acetamide.

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[10]
o Keep container tightly closed.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[11]

First Aid Measures

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor/physician.

 In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Immediately call a POISON CENTER or doctor/physician.

« If inhaled: Remove person to fresh air and keep comfortable for breathing. If breathing is
difficult, give oxygen. If not breathing, give artificial respiration. Call a POISON CENTER or
doctor/physician.

« If swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER or doctor/physician immediately.

Accidental Release Measures

In the event of a spill, follow these procedures:

e Evacuate: Immediately evacuate personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated, and close doors to the affected area.

o Control Ignition Sources: Extinguish all nearby ignition sources.
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e Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to
contain the spill.[12]

e Cleanup:

o

Wear appropriate PPE, including respiratory protection.

[¢]

Carefully collect the absorbed material into a suitable, labeled container for hazardous
waste.

[¢]

Clean the spill area with soap and water.

[¢]

Collect all cleanup materials for disposal as hazardous waste.
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Spill Response for N-(3-aminopropyl)acetamide
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Caption: Logical workflow for responding to a spill of N-(3-aminopropyl)acetamide.
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Disposal Considerations

o Waste material must be disposed of in accordance with national and local regulations.[5]
e Leave chemicals in their original containers and do not mix with other waste.[5]
o Handle uncleaned containers as you would the product itself.[5]

o Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols

No specific experimental protocols for the use of N-(3-aminopropyl)acetamide were found in
the reviewed safety and technical literature. Researchers should develop their own standard
operating procedures (SOPs) based on the intended use and the safety information provided in
this guide and the manufacturer's Safety Data Sheet (SDS).

Disclaimer

This document is intended as a guide and is not exhaustive. All personnel handling N-(3-
aminopropyl)acetamide should be thoroughly trained in laboratory safety and should consult
the most recent Safety Data Sheet (SDS) provided by the manufacturer before use. All
procedures should be conducted in accordance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(3-aminopropyl)acetamide: A Technical Guide to
Safety, Handling, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130360#n-3-aminopropyl-acetamide-safety-handling-
and-disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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